Cas no 910617-08-2 (propolin D)

propolin D structure
propolin D structure
Product Name:propolin D
CAS No:910617-08-2
MF:C25H28O6
MW:424.486227989197
CID:2014209
PubChem ID:66839862
Update Time:2025-04-21

propolin D Chemical and Physical Properties

Names and Identifiers

    • propolin D
    • DTXSID001110133
    • 2-[2-(3,7-Dimethyl-2,6-octadien-1-yl)-3,4-dihydroxyphenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
    • 910617-08-2
    • Inchi: 1S/C25H28O6/c1-14(2)5-4-6-15(3)7-8-18-17(9-10-19(27)25(18)30)22-13-21(29)24-20(28)11-16(26)12-23(24)31-22/h5,7,9-12,22,26-28,30H,4,6,8,13H2,1-3H3
    • InChI Key: ILCMVLORKWIOOH-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2C(CC1C1C=CC(=C(C=1CC=C(C)CC/C=C(\C)/C)O)O)=O)O)O

Computed Properties

  • Exact Mass: 424.18858861g/mol
  • Monoisotopic Mass: 424.18858861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.8
  • Topological Polar Surface Area: 107Ų
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